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The table below summarizes the core chemical and biological characteristics of UCM05.

Property Description

CAS Number 1094451-90-7 [1] [2]

Chemical Names G 28UCM; 1,3-Naphthalene bis-gallate [1] [2]

Molecular Formula C₂₄H₁₆O₁₀ [2]

Molecular Weight 464.38 g/mol [2]

Primary Known Targets Fatty Acid Synthase (FASN); Filamentous temperature-sensitive protein Z

(FtsZ) [3] [1]

Primary Documented
Activities

Antiviral (HSV-1, HSV-2, ACV-resistant HSV-2, HIV-1/HSV-2 co-infection);

Antitumor; Antibacterial [3] [4] [1]

Mechanism of Action Against HSV-2

UCM05 exhibits a dual mechanism of action, targeting the viral particle directly and modulating host cell

processes to suppress infection.
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Target Mechanistic Class Experimental Evidence

Viral
Glycoproteins gB
& gD

Direct Entry Inhibitor UCM05 directly binds to glycoproteins gB and gD,
disrupting the membrane integrity of the viral particle

and preventing viral entry into the host cell [3] [4].

Viral Protein
Synthesis

Replication Inhibitor Treatment with UCM05 leads to a reduction in the

synthesis of essential viral proteins, thereby hampering
viral replication [3] [4].

Host Fatty Acid
Synthase (FASN)

Host-Targeting
Antiviral / Replication

Inhibitor

UCM05 inhibits fatty acid synthesis, which is crucial for
the generation of viral membranes and replication

machinery [3] [4].

Host Immune
Response

Immune Potentiator UCM05 promotes the generation of Type I Interferon

(IFN) related genes, enhancing the antiviral state of the
host without triggering a harmful inflammatory cytokine

storm [3] [4].

The following diagram illustrates the multi-target antiviral mechanism of UCM05 against HSV-2 infection:
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UCM05 Antiviral Action

UCM05

Viral Entry Inhibition

Viral Replication Inhibition

Immune Enhancement

Binds viral glycoproteins
gB and gD

Inhibits viral
protein synthesis

Inhibits host
Fatty Acid Synthase (FASN)

Promotes Type I IFN
related genes

No inflammatory
cytokine storm

Disrupts viral membrane
integrity

Reduces viral replication

Potentiates antiviral
immunity

Click to download full resolution via product page

UCM05 combats HSV-2 by blocking viral entry and replication while enhancing host immunity.

Experimental Data and Protocols

The antiviral efficacy of UCM05 has been demonstrated in both in vitro (cell-based) and in vivo (animal

model) experiments.

In Vitro Antiviral Activity

The table below summarizes the key quantitative findings from in vitro studies.
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Assay Result / Observation Significance

Cytotoxicity
(MTT Assay)

Evaluated in HeLa, Vero, D407, and BEAS-
2B cell lines to determine non-toxic

concentrations for antiviral testing [4].

Established a selective index,
confirming activity is not due to

general cell death [4].

Plaque
Reduction
Assay

UCM05 effectively inhibited plaque formation

by both wild-type HSV-2 and Acyclovir (ACV)-
resistant HSV-2 strains [3] [4].

Demonstrates potency against

drug-resistant viruses, a key
therapeutic advantage [3].

Western Blot
Analysis

Showed reduction in viral protein levels (e.g.,
ICP8, VP16) after UCM05 treatment [4].

Confirms mechanism of inhibiting
viral protein synthesis [4].

Broad-
Spectrum
Activity

Exhibited activity against HSV-1 and HIV-
1/HSV-2 co-infection models [3].

Suggests potential for treating
other herpesviruses and complex

co-infections [3].

In Vivo Efficacy

The table below summarizes the key findings from animal model studies.

Model Protocol Key Results

| HSV-2 Infected Mice | UCM05 was administered to mice infected with HSV-2 [3] [4]. | - Significantly

improved survival rates [3].

Effectively reduced viral titers in tissues [3] [4]. |

Therapeutic Potential and Development Status

UCM05 represents a promising candidate due to its novel multi-target mechanism, which may lead to a

higher barrier to resistance compared to current nucleoside analogues like Acyclovir [3] [4].

Addressing Drug Resistance: Its ability to inhibit ACV-resistant HSV-2 strains is a critical finding, as

resistance is a major clinical challenge, particularly in immunocompromised patients [3] [4].
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Favorable Immune Profile: UCM05 enhances the beneficial Type I interferon response without

inducing a damaging cytokine storm, which is a significant advantage for controlling infection without
causing excessive inflammation [3].

Current Status: Based on the search results, the research on UCM05 as an antiviral is currently at
the preclinical stage, with findings published from in vitro and animal model studies [3] [4]. It is not

yet approved for clinical use.

Key Takeaways for Researchers

Multi-target Mechanism: UCM05's ability to simultaneously target viral entry (gB/gD), replication

(protein synthesis), and a critical host factor (FASN) distinguishes it from single-target antivirals and
underpins its efficacy against resistant strains [3] [4].

Strong Preclinical Evidence: The data robustly show that UCM05 is effective against ACV-resistant
HSV-2 in vitro and can improve survival and reduce viral load in a mouse model of HSV-2 infection [3]

[4].
Chemical Accessibility: The compound is available for research use from commercial chemical

suppliers, facilitating further independent investigation [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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